Cas no 134052-01-0 (1-Heptadecanol,12,12,13,13,14,14,15,15,16,16,17,17,17-tridecafluoro-)

• Product Name: 1-Heptadecanol,12,12,13,13,14,14,15,15,16,16,17,17,17-tridecafluoro-
• CAS No: 134052-01-0
• MF: C₁₇H₂₃F₁₃O
• MW: 490.343171358109
• MDL: MFCD00236706
• CID: 1242871
• PubChem ID: 2779332
• Update Time: 2025-10-29

1-Heptadecanol,12,12,13,13,14,14,15,15,16,16,17,17,17-tridecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Heptadecanol,12,12,13,13,14,14,15,15,16,16,17,17,17-tridecafluoro-
• 11-(Perfluoro-n-hexyl)undecanol
• MFCD00236706
• LUTLJOIFXGWROU-UHFFFAOYSA-N
• 12,12,13,13,14,14,15,15,16,16,17,17,17-tridecafluoroheptadecan-1-ol
• NS00111733
• SCHEMBL4867921
• 11-(Perfluorohex-1-yl)undecan-1-ol
• DTXSID80895411
• 134052-01-0

• MDL： MFCD00236706
• Inchi： 1S/C17H23F13O/c18-12(19,10-8-6-4-2-1-3-5-7-9-11-31)13(20,21)14(22,23)15(24,25)16(26,27)17(28,29)30/h31H,1-11H2
• InChI Key： LUTLJOIFXGWROU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(CCCCCCCCCCCO)F

Computed Properties

• Exact Mass: 490.15419
• Monoisotopic Mass: 490.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 1-Heptadecanol,12,12,13,13,14,14,15,15,16,16,17,17,17-tridecafluoro-

Compound CAS No. 134052-01-0: 1-Heptadecanol, 12,12,13,13,14,14,15,15,16,16,17,17,17-Tridecafluoro-

The compound with CAS No. 134052-01-0 is identified as 1-Heptadecanol, specifically the derivative 12,12,13,13,14,14,15,15, < span class="bold">Tridecafluoro- derivative. This compound belongs to the family of perfluorinated alcohols and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields.

The structure of this compound consists of a heptadecanol backbone with a highly fluorinated tail. The fluorination pattern is extensive and specific: the substituents are located at positions 9 through 28 on the carbon chain. This unique fluorination pattern imparts remarkable chemical stability and surface activity to the molecule. Recent studies have highlighted its potential in applications such as surfactants for oil recovery and as a component in advanced materials.

The synthesis of this compound involves a multi-step process that typically includes fluorination reactions followed by hydroxylation. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways. For instance, researchers have explored the use of electrophilic fluorination methods that minimize side reactions and improve yield.

In terms of physical properties,< span class="bold">this compound exhibits high thermal stability, making it suitable for high-temperature applications. Its surface tension is significantly lower than that of non-fluorinated alcohols due to the strong C-F bonds in the fluorinated tail. This property makes it an excellent candidate for use in formulations requiring reduced interfacial tension.

The biological interactions of this compound are another area of active research. Studies have shown that its highly fluorinated nature reduces bioavailability and toxicity compared to less fluorinated analogs. This makes it a safer option for certain industrial and medical applications.

In conclusion,< span class="bold">the compound CAS No. 889988-89-9, or < span class="bold">Tridecafluoro- derivative of heptadecanol, represents a cutting-edge material with diverse applications across industries. Its unique chemical structure and properties continue to be explored by researchers worldwide.